Cas no 294848-69-4 (3-{[4-(Tert-butyl)phenyl]methylthio}-4-methyl-5-(2-thienyl)-1,2,4-triazole)

• Product Name: 3-{[4-(Tert-butyl)phenyl]methylthio}-4-methyl-5-(2-thienyl)-1,2,4-triazole
• CAS No: 294848-69-4
• MF: C₁₈H₂₁N₃S₂
• MW: 343.509441137314
• CID: 4712218
• Update Time: 2025-11-03

3-{[4-(Tert-butyl)phenyl]methylthio}-4-methyl-5-(2-thienyl)-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-{[4-(tert-butyl)phenyl]methylthio}-4-methyl-5-(2-thienyl)-1,2,4-triazole
• 3-{[(4-tert-butylphenyl)methyl]sulfanyl}-4-methyl-5-(thiophen-2-yl)-4H-1,2,4-triazole
• ST070069
• 3-[(4-tert-butylbenzyl)thio]-4-methyl-5-(2-thienyl)-4H-1,2,4-triazole
• 3-{[4-(tert-butyl)benzyl]sulfanyl}-4-methyl-5-(2-thienyl)-4H-1,2,4-triazole
• 3-[(4-tert-butylphenyl)methylsulfanyl]-4-methyl-5-thiophen-2-yl-1,2,4-triazole
• 3-{[4-(Tert-butyl)phenyl]methylthio}-4-methyl-5-(2-thienyl)-1,2,4-triazole

• Inchi： 1S/C18H21N3S2/c1-18(2,3)14-9-7-13(8-10-14)12-23-17-20-19-16(21(17)4)15-6-5-11-22-15/h5-11H,12H2,1-4H3
• InChI Key： LBBOQIQYPQBDHO-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2=CC=CS2)N1C)CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 377
• Topological Polar Surface Area: 84.2

Additional information on 3-{[4-(Tert-butyl)phenyl]methylthio}-4-methyl-5-(2-thienyl)-1,2,4-triazole

3-{[4-(Tert-butyl)phenyl]methylthio}-4-methyl-5-(2-thienyl)-1,2,4-triazole: A Comprehensive Overview

The compound with CAS No. 294848-69-4, known as 3-{[4-(Tert-butyl)phenyl]methylthio}-4-methyl-5-(2-thienyl)-1,2,4-triazole, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of triazoles, which are widely recognized for their stability and versatility in various chemical reactions. The 1,2,4-triazole core of this molecule serves as a platform for attaching different functional groups, making it a valuable compound in both academic research and industrial applications.

The tert-butyl group attached to the phenyl ring in this compound contributes significantly to its chemical properties. This bulky substituent not only enhances the stability of the molecule but also influences its reactivity in different chemical environments. The presence of the methylthio group further adds to the complexity of the molecule, enabling it to participate in a wide range of reactions, including nucleophilic substitutions and oxidations.

Recent studies have highlighted the potential of this compound in the field of agrochemicals. Its ability to act as a precursor for more complex molecules has made it an essential building block in the synthesis of pesticides and herbicides. For instance, researchers have demonstrated that derivatives of this compound can effectively inhibit the growth of certain plant pathogens, making them promising candidates for agricultural applications.

In addition to its role in agrochemicals, this compound has also found applications in the pharmaceutical industry. The thienyl group present in its structure is known for its ability to modulate biological activities, making this compound a valuable intermediate in drug discovery processes. Recent advancements in medicinal chemistry have shown that derivatives of this compound can exhibit potent anti-inflammatory and antioxidant properties, further underscoring its importance in therapeutic research.

The synthesis of 3-{[4-(Tert-butyl)phenyl]methylthio}-4-methyl-5-(2-thienyl)-1,2,4-triazole involves a series of well-established organic reactions. The key steps include the formation of the triazole ring through cyclization reactions and subsequent functionalization with the tert-butyl and thienyl groups. Researchers have optimized these reaction conditions to achieve high yields and excellent purity levels, ensuring that the compound is readily available for various applications.

From an environmental standpoint, this compound has been studied for its biodegradability and eco-friendly properties. Initial findings suggest that it exhibits moderate biodegradability under aerobic conditions, making it a more sustainable option compared to some other synthetic compounds used in similar applications.

In conclusion, 3-{[4-(Tert-butyl)phenyl]methylthio}-4-methyl-5-(2-thienyl)-1,2,4-triazole is a versatile compound with a wide range of applications across different industries. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.